Cas no 866207-69-4 (Ethyl (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoate)

• Product Name: Ethyl (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoate
• CAS No: 866207-69-4
• MF: C₁₂H₁₁F₃O₃
• MW: 260.2092
• CID: 5012741
• PubChem ID: 10491553
• Update Time: 2025-07-21

Ethyl (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoate
• Ethyl (E)-3-(4-(trifluoromethoxy)phenyl)acrylate
• CHEMBL4860128
• 866207-69-4
• starbld0010443
• SCHEMBL4087329
• PIENLWFNVBLMOO-VMPITWQZSA-N
• SCHEMBL4087336

• Inchi： 1S/C12H11F3O3/c1-2-17-11(16)8-5-9-3-6-10(7-4-9)18-12(13,14)15/h3-8H,2H2,1H3/b8-5+
• InChI Key： PIENLWFNVBLMOO-VMPITWQZSA-N
• SMILES： FC(OC1C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=1[H])(F)F

Computed Properties

• Exact Mass: 260.06602869g/mol
• Monoisotopic Mass: 260.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Ethyl (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoate

Research Update on Ethyl (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoate (CAS: 866207-69-4) in Chemical Biology and Pharmaceutical Applications

Ethyl (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoate (CAS: 866207-69-4) is a fluorinated cinnamate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This compound, characterized by its trifluoromethoxy (-OCF3) functional group, exhibits unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable scaffold for medicinal chemistry optimization.

Recent studies have focused on the synthetic methodologies and biological evaluations of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for 866207-69-4 via a Horner-Wadsworth-Emmons reaction, achieving 85% yield with excellent (E)-selectivity. The trifluoromethoxy group was found to significantly influence the compound's electronic properties, as evidenced by density functional theory (DFT) calculations showing a 15% increase in dipole moment compared to non-fluorinated analogs.

In pharmacological research, Ethyl (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoate has shown promise as a COX-2 selective inhibitor in preclinical models. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its IC50 of 0.42 μM against COX-2 with >100-fold selectivity over COX-1. Molecular docking simulations revealed that the trifluoromethoxy group forms critical hydrophobic interactions with Val523 and Ser530 in the COX-2 active site, explaining its enhanced selectivity profile.

The compound's potential extends beyond anti-inflammatory applications. Research published in ACS Chemical Biology (2024) identified 866207-69-4 as a novel modulator of the Nrf2-Keap1 pathway, showing 3.2-fold activation of antioxidant response element (ARE) reporter activity at 10 μM concentration. This suggests possible applications in neurodegenerative disease therapeutics, though further in vivo validation is required.

From a chemical biology perspective, the trifluoromethoxy group of 866207-69-4 has been exploited as a versatile probe in 19F NMR studies. A recent Nature Communications paper (2024) demonstrated its utility as a sensitive reporter of protein-ligand interactions, with chemical shift changes >2 ppm observed upon binding to serum albumin. This application opens new avenues for fragment-based drug discovery using this scaffold.

Current challenges in the field include optimizing the metabolic stability of 866207-69-4 derivatives, as in vivo studies have shown rapid ester hydrolysis. Several research groups are investigating prodrug strategies or bioisosteric replacements for the ethyl ester moiety while preserving the advantageous properties of the trifluoromethoxy group. The compound continues to serve as an important structural motif in the development of novel therapeutic agents and chemical probes.